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Compound of Interest

Compound Name: 4-Methyloctanoic acid

Cat. No.: B109220

4-Methyloctanoic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-methyloctanoic acid, a branched-
chain fatty acid with significant relevance in chemical ecology, the flavor and fragrance industry,
and as a potential subject of biochemical research. This document consolidates key chemical
identifiers, physicochemical properties, synthetic methodologies, and biological functions,
presented in a format tailored for a scientific audience.

Core Chemical Information

4-Methyloctanoic acid, also known as 4-methylcaprylic acid, is a medium-chain fatty acid.[1]
[2] Its structure consists of an eight-carbon chain with a methyl group at the fourth position and
a terminal carboxylic acid group.[3] This compound is notably responsible for the characteristic
"mutton” or "goaty" odor associated with sheep and goat products.[3][4]

Chemical Identifiers

A comprehensive list of identifiers for 4-methyloctanoic acid is provided below, facilitating its
unambiguous identification in literature and databases.
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Identifier Type Value

CAS Number 54947-74-9[1][5][6]

IUPAC Name 4-methyloctanoic acid[1]

Molecular Formula C9H1802[1][3]

Molecular Weight 158.24 g/mol [1][3][5]

inChi INChl=1S/C9H1802/c1-3-4-5-8(2)6-7-
9(10)11/h8H,3-7H2,1-2H3,(H,10,11)[1]

InChlKey LEGGANXCVQPIAI-UHFFFAOYSA-N[1]

Canonical SMILES

CCCCC(C)CCC(=0)O[1]

4-Methylcaprylic acid, Hircinoic acid, 4-methyl-

Synonyms ) )
octanoic acid[1][7]

FEMA Number 3575[1][5]

EC Number 259-404-2[1][5]

Physicochemical Properties

The physical and chemical properties of 4-methyloctanoic acid are summarized in the

following table. These properties are crucial for its handling, formulation, and application in

various experimental and industrial settings.
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Property Value

Appearance Colorless to pale yellow liquid[3][7]

Fatty, waxy, musty, with notes of dairy and

Odor
cream[8]
- ) Approximately 260-265 °C (500-509 °F)[8]; 149
Boiling Point
°C at 22 mmHg[5]
Melting Point Approximately 15-20 °C (59-68 °F)[8]
Density Approximately 0.91 g/cm3 at 25 °C[5][8]
- Slightly soluble in water; soluble in organic
Solubility ]
solvents like ethanol and ether[8]
pKa Estimated to be around 4.8-5.0[8]
Refractive Index n20/D 1.433 (lit.)[5]

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of scientific
research. This section provides an overview of a representative synthetic route and a general
protocol for a pheromone bioassay involving 4-methyloctanoic acid.

Synthesis of (+)-4-Methyloctanoic Acid

Several synthetic routes for 4-methyloctanoic acid have been reported, including both
racemic and asymmetric approaches.[5] A common and efficient method for the racemic
synthesis starts from n-hexanal and involves an orthoester Claisen rearrangement as a key
step to elongate the carbon chain by two carbons.

Representative Protocol for Racemic Synthesis:

e Reaction of n-hexanal with a suitable reagent to form an allylic alcohol. This can be achieved
through various standard organic chemistry reactions.
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» Orthoester Claisen Rearrangement: The resulting alcohol is reacted with an orthoester (e.g.,
triethyl orthoacetate) in the presence of a catalytic amount of a weak acid (e.g., propionic
acid) at elevated temperatures. This[5][5]-sigmatropic rearrangement yields an ethyl ester
with the desired carbon skeleton.

o Hydrolysis (Saponification): The synthesized ethyl 4-methyloctanoate is then hydrolyzed to
the corresponding carboxylic acid. This is typically achieved by refluxing with an alcoholic
solution of a strong base, such as potassium hydroxide.

 Acidification: The resulting carboxylate salt is acidified with a mineral acid (e.g., hydrochloric
acid) to a pH below the pKa of the carboxylic acid, leading to the precipitation or extraction of
4-methyloctanoic acid.

 Purification: The final product is purified using standard laboratory techniques such as
distillation under reduced pressure or column chromatography.

A Chinese patent describes an alternative route starting from allyl alcohol, which is used to
synthesize the key intermediate 2-methyl-1-hexanol. This intermediate then undergoes further
reactions, including a nucleophilic substitution with diethyl malonate, followed by saponification,
decarboxylation, and acidification to yield 4-methyloctanoic acid.[6]

Asymmetric synthesis often involves the resolution of diastereomeric amides or the use of
chiral starting materials or catalysts to produce enantiomerically pure (R)- or (S)-4-
methyloctanoic acid.[7]

Pheromone Bioassay

4-Methyloctanoic acid is a known aggregation pheromone for several species of rhinoceros
beetles (genus Oryctes).[9] Bioassays are crucial for determining the behavioral effects of this
and other semiochemicals.

General Protocol for an Olfactometer Bioassay:

o Apparatus: A dual-choice olfactometer (Y-tube or four-arm) is typically used. The apparatus
allows for the controlled flow of purified, humidified air through two or more arms, one
containing the test odor and the other(s) a control (e.g., solvent only).
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» Test Substance Preparation: A solution of 4-methyloctanoic acid in a suitable solvent (e.g.,
hexane or paraffin oil) is prepared at various concentrations. A specific volume of the solution
is applied to a filter paper, which is then placed in the odor arm of the olfactometer.

 Insect Acclimatization: The test insects (e.g., adult rhinoceros beetles) are acclimatized to
the experimental conditions (temperature, humidity, and light) for a specific period before the
assay.

o Behavioral Observation: An individual insect is introduced at the entrance of the
olfactometer. The time it takes for the insect to make a choice, the arm it chooses, and the
duration it spends in each arm are recorded over a set period.

o Data Analysis: The choices made by a statistically significant number of insects are analyzed
using appropriate statistical tests (e.g., Chi-squared test or G-test) to determine if there is a
significant preference for the arm containing 4-methyloctanoic acid compared to the
control.

Visualizations: Workflows and Signaling Pathways

To visually represent the complex processes involved in the study of 4-methyloctanoic acid,
the following diagrams have been generated using the DOT language.
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Workflow for the Synthesis of 4-Methyloctanoic Acid
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Caption: A representative workflow for the chemical synthesis of racemic 4-methyloctanoic
acid.
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Caption: A generalized workflow for conducting a dual-choice olfactometer bioassay.
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Caption: A simplified diagram of the ionotropic signal transduction cascade in insect olfaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b109220?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/pdf/10.1080/00304949009458196
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctanoic-acid
https://www.chemicalbull.com/blogs/strategies-for-managing-4-methyl-octanoic-acid-levels
https://www.medchemexpress.com/4-methyloctanoic-acid.html
https://www.researchgate.net/publication/257552099_One-Step_Synthesis_of_Racemic_4-Methyloctanoic_Acid_a_Component_of_the_Aggregation_Pheromone_of_Oryctes_rhinoceros
https://patents.google.com/patent/CN101525286A/en
https://patents.google.com/patent/CN101525286A/en
https://www.arkat-usa.org/get-file/65531/
https://www.researchgate.net/figure/Synthesis-of-members-of-the-4-methyloctanoic-acid-series-Reagents-and-conditions_fig4_334407213
http://www.guaminsects.net/CRB/docs/Ragoussis%202007%20Efficient%20synthesis%204-methyloctanoic%20acid,%20aggregation%20pheromone%20of%20rhinoceros%20beetles%20of%20the%20genus%20Oryctes.pdf
https://www.benchchem.com/product/b109220#4-methyloctanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b109220#4-methyloctanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b109220#4-methyloctanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b109220#4-methyloctanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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